Cas no 2227893-44-7 ((3R)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid
• CAS No: 2227893-44-7
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• CID: 6324045
• PubChem ID: 165828346
• Update Time: 2025-05-20

(3R)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid
• EN300-1916663
• 2227893-44-7

• Inchi： 1S/C8H9BrO3S/c1-4-2-5(9)8(13-4)6(10)3-7(11)12/h2,6,10H,3H2,1H3,(H,11,12)/t6-/m1/s1
• InChI Key： WMNVOZSAZUXZLJ-ZCFIWIBFSA-N
• SMILES： BrC1C=C(C)SC=1[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 263.94558g/mol
• Monoisotopic Mass: 263.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.8Ų

Additional information on (3R)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic Acid (CAS No. 2227893-44-7)

The compound (3R)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid, identified by its CAS number 2227893-44-7, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural features, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a chiral center at the third carbon atom, as indicated by the (3R) configuration, makes this compound a valuable scaffold for exploring enantioselective synthesis and pharmacological activity.

The core structure of this compound incorporates a thiophene ring, which is a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. Specifically, the substitution pattern includes a 3-bromo group at the 3-position and a 5-methyl group at the 5-position of the thiophene ring. This arrangement not only enhances the molecular complexity but also opens up possibilities for diverse interactions with biological targets. The additional functionality of a hydroxypropanoic acid moiety at the third carbon further enriches its chemical reactivity, making it a promising candidate for further derivatization and functionalization.

In recent years, there has been growing interest in thiophene derivatives due to their wide range of biological activities. These compounds have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The specific combination of substituents in (3R)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid suggests that it may exhibit unique pharmacological properties. For instance, the bromine atom can serve as a handle for further chemical modifications, while the hydroxyl group can participate in hydrogen bonding interactions with biological targets.

Current research in synthetic chemistry has focused on developing efficient methods for constructing complex molecules like this one. The synthesis of chiral compounds remains a challenging yet crucial aspect of pharmaceutical development. The (3R) configuration of this compound highlights the importance of stereocontrol in drug design, as even small changes in stereochemistry can significantly impact biological activity. Advances in asymmetric synthesis have enabled researchers to access enantiomerically pure forms of such compounds, which are often required for optimal pharmacological efficacy.

One of the most exciting applications of this compound is in the development of novel therapeutic agents. Thiophene derivatives have shown promise as inhibitors of various enzymes and receptors involved in disease pathways. For example, studies have demonstrated that certain thiophene-based compounds can modulate inflammatory responses by inhibiting key signaling molecules. The structural features of (3R)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid suggest that it may interact with similar targets, making it a valuable starting point for drug discovery efforts.

Furthermore, the hydroxypropanoic acid moiety provides opportunities for further functionalization through esterification or amidation reactions. These modifications can alter the solubility, bioavailability, and metabolic stability of the compound, which are critical factors in drug development. By systematically exploring different derivatives, researchers can optimize the pharmacokinetic properties of this compound and enhance its therapeutic potential.

Computational studies have also played a significant role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how it might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help identify promising lead compounds for further development. Additionally, computational methods can be used to assess the metabolic stability and potential toxicity of the compound, providing crucial information for its safe use in therapeutic applications.

In conclusion, (3R)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it a versatile scaffold for exploring new drug candidates. As research continues to uncover more about its properties and applications, this compound is likely to play an important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.